Cas no 408526-47-6 (Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci))
408526-47-6 structure
Product Name:Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
CAS No:408526-47-6
MF:C9H14O
MW:138.206862926483
CID:2183084
PubChem ID:20239945
Update Time:2025-04-21
Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
- ETHANONE, 1-(6-METHYL-1-CYCLOHEXEN-1-YL)-
- Ethanone,1-(6-methyl-1-cyclohexen-1-yl)-(9ci)
- DB-287143
- SCHEMBL1783730
- 408526-47-6
-
- Inchi： 1S/C9H14O/c1-7-5-3-4-6-9(7)8(2)10/h6-7H,3-5H2,1-2H3
- InChI Key： IOSIUOQFBVPZPC-UHFFFAOYSA-N
- SMILES： O=C(C)C1=CCCCC1C
Computed Properties
- Exact Mass: 138.104
- Monoisotopic Mass: 138.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- XLogP3: 2.2
Ethanone, 1-(6-methyl-1-cyclohexen-1-yl)-(9ci) Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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